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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the fundamental molecular characteristics of
2-Methylpyridine, also known as 2-picoline. This heterocyclic aromatic organic compound is a
crucial building block in the synthesis of various pharmaceuticals, agrochemicals, and
polymers.

Core Molecular Data

2-Methylpyridine is a derivative of pyridine with a methyl substituent at the second position.[1]
Its core properties are summarized in the table below for easy reference.

Property Value Source
Chemical Formula C6H7N [2][3][4]
Molecular Weight 93.13 g/mol [2][5]

2-Picoline, a-Methylpyridine, a-
Alternate Names o o [1][4]
Picoline, o-Picoline

CAS Number 109-06-8 [4]

Synthesis of 2-Methylpyridine

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b031789?utm_src=pdf-interest
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://grokipedia.com/page/2-Methylpyridine
https://en.wikipedia.org/wiki/2-Methylpyridine
https://www.chemicalbook.com/article/2-methylpyridine-properties-production-process-and-uses.htm
https://webbook.nist.gov/cgi/cbook.cgi?Name=PYRIDINE,%202-METHYL-&Units=SI
https://en.wikipedia.org/wiki/2-Methylpyridine
https://www.lobachemie.com/pyridines-4672B/2METHYL-PYRIDINE-CASNO-109-06-8.aspx
https://grokipedia.com/page/2-Methylpyridine
https://webbook.nist.gov/cgi/cbook.cgi?Name=PYRIDINE,%202-METHYL-&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?Name=PYRIDINE,%202-METHYL-&Units=SI
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

One of the common industrial methods for synthesizing 2-methylpyridine involves the reaction
of acetylene with ammonia. This process is typically carried out at high temperatures in the
presence of a catalyst.[3]
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Caption: Synthesis of 2-Methylpyridine from Acetylene and Ammonia.

Key Chemical Reactions and Applications

The methyl group in 2-methylpyridine is reactive and can undergo various chemical
transformations. For instance, oxidation of 2-methylpyridine yields picolinic acid.[2] This
compound serves as a precursor in the production of the agrichemical nitrapyrin and is also
used to manufacture 2-vinylpyridine, a monomer for synthetic rubber.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b031789?utm_src=pdf-body-img
https://www.benchchem.com/product/b031789?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/2-Methylpyridine
https://en.wikipedia.org/wiki/2-Methylpyridine
https://www.chemicalbook.com/article/2-methylpyridine-properties-production-process-and-uses.htm
https://www.chemicalbook.com/article/2-methylpyridine-properties-production-process-and-uses.htm
https://webbook.nist.gov/cgi/cbook.cgi?Name=PYRIDINE,%202-METHYL-&Units=SI
https://www.lobachemie.com/pyridines-4672B/2METHYL-PYRIDINE-CASNO-109-06-8.aspx
https://www.lobachemie.com/pyridines-4672B/2METHYL-PYRIDINE-CASNO-109-06-8.aspx
https://www.benchchem.com/product/b031789#2-methylpyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b031789#2-methylpyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b031789#2-methylpyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b031789#2-methylpyridine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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